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molecular formula C10H20N2O B6142899 4-methyl-1-(piperazin-1-yl)pentan-1-one CAS No. 68536-06-1

4-methyl-1-(piperazin-1-yl)pentan-1-one

Cat. No. B6142899
CAS RN: 68536-06-1
M. Wt: 184.28 g/mol
InChI Key: WTTMKNYUCLJJKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04093726

Procedure details

60 g 4-methylvaleric acid was converted to the acid chloride by heating 1 hour with 120 g thionyl chloride. Distillation gave 45.2 g (65%) 4-methyl valeroyl chloride, bp 35°-38° C/10.0 mm. This product in 100 ml benzene was added to a solution of 56 g N-benzyl piperazine and 33.8 g triethylamine in 250 ml benzene. After 1 hour at 25° a solution of 47 g potassium carbonate in 250 ml water was added. The benzene layer was removed and concentrated. The crude N-(4-methyl valeroyl) N'-benzyl piperazine was hydrogenated in 300 ml ethanol using 16 g 5% pd/catalyst. The product was distilled to give 40.2 g product, bp 110°-115° C/0.1 mm. (65%)
Name
potassium carbonate
Quantity
47 g
Type
reactant
Reaction Step One
Name
water
Quantity
250 mL
Type
solvent
Reaction Step One
Name
N-benzyl piperazine
Quantity
56 g
Type
reactant
Reaction Step Two
Name
triethylamine
Quantity
33.8 g
Type
reactant
Reaction Step Two
Name
benzene
Quantity
100 mL
Type
reactant
Reaction Step Two
Name
benzene
Quantity
250 mL
Type
reactant
Reaction Step Two
Name
product

Identifiers

REACTION_CXSMILES
C([N:8]1[CH2:13][CH2:12][NH:11][CH2:10][CH2:9]1)C1C=CC=CC=1.[CH2:14](N(CC)CC)C.[C:21](=[O:24])([O-])[O-].[K+].[K+].[CH:27]1[CH:32]=[CH:31][CH:30]=CC=1>O>[CH3:30][CH:31]([CH3:14])[CH2:32][CH2:27][C:21]([N:11]1[CH2:10][CH2:9][NH:8][CH2:13][CH2:12]1)=[O:24] |f:2.3.4|

Inputs

Step One
Name
potassium carbonate
Quantity
47 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
water
Quantity
250 mL
Type
solvent
Smiles
O
Step Two
Name
N-benzyl piperazine
Quantity
56 g
Type
reactant
Smiles
C(C1=CC=CC=C1)N1CCNCC1
Name
triethylamine
Quantity
33.8 g
Type
reactant
Smiles
C(C)N(CC)CC
Name
benzene
Quantity
100 mL
Type
reactant
Smiles
C1=CC=CC=C1
Name
benzene
Quantity
250 mL
Type
reactant
Smiles
C1=CC=CC=C1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The benzene layer was removed
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
DISTILLATION
Type
DISTILLATION
Details
The product was distilled

Outcomes

Product
Name
product
Type
product
Smiles
CC(CCC(=O)N1CCNCC1)C
Measurements
Type Value Analysis
AMOUNT: MASS 40.2 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.